Cas no 116799-22-5 (Cgs 20928a)

• Product Name: Cgs 20928a
• CAS No: 116799-22-5
• MF: C₁₃H₁₂N₆O₄S
• MW: 348.337180137634
• CID: 1206257
• PubChem ID: 146649
• Update Time: 2025-04-20

Cgs 20928a Chemical and Physical Properties

Names and Identifiers

• Cgs 20928a
• 2-(2-Furanyl)pyrido(3,2-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine monomethanesulfonate
• Pyrido(3,2-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-, monomethanesulfonate
• AC1L3TMZ
• LS-134374
• 2-(2-Furanyl)pyrido(3,2-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine monomethanesulfonate; Pyrido(3,2-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-, monomethanesulfonate; AC1L3TMZ; LS-134374;
• DTXSID40151520
• SCHEMBL7322328
• 4-(furan-2-yl)-3,5,6,8,10-pentazatricyclo[7.4.0.02,6]trideca-1(9),2,4,7,10,12-hexaen-7-amine;methanesulfonic acid
• CGS-20928A
• 116799-22-5

• Inchi： 1S/C12H8N6O.CH4O3S/c13-12-16-9-7(3-1-5-14-9)11-15-10(17-18(11)12)8-4-2-6-19-8;1-5(2,3)4/h1-6H,(H2,13,14,16);1H3,(H,2,3,4)
• InChI Key： NPXHJHZMVJOQPE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O1C=CC=C1C1=NN2C(N)=NC3=C(C=CC=N3)C2=N1

Computed Properties

• Exact Mass: 348.06400
• Monoisotopic Mass: 348.06407406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.88000
• LogP: 2.68070